Disodium;2-[1-[2-(carboxymethoxy)ethyl]-2-undecyl-4,5-dihydroimidazol-1-ium-1-yl]acetic acid;hydroxide

• Molecular Formula: C20H38N2Na2O6+2
• Molecular Weight: 448.5 g/mol
• IUPAC Name: disodium;2-[1-[2-(carboxymethoxy)ethyl]-2-undecyl-4,5-dihydroimidazol-1-ium-1-yl]acetic acid;hydroxide
• InChI: InChI=1S/C20H36N2O5.2Na.H2O/c1-2-3-4-5-6-7-8-9-10-11-18-21-12-13-22(18,16-19(23)24)14-15-27-17-20(25)26;;;/h2-17H2,1H3,(H-,23,24,25,26);;;1H2/q;2*+1
• InChI Key: ZPRZNBBBOYYGJI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC1=NCC[N+]1(CCOCC(=O)O)CC(=O)O.[OH-].[Na+].[Na+]

Description

Disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide is a chemical compound with the molecular formula C20H39N2NaO6 . It is known for its surfactant properties and is commonly used in various industrial and personal care products . The compound is also referred to as disodium lauroamphodiacetate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide typically involves the reaction of lauric acid with imidazole derivatives under controlled conditions . The reaction proceeds through a series of steps, including esterification and neutralization, to yield the final product. The reaction conditions often require specific temperatures and pH levels to ensure optimal yield and purity .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using automated reactors and continuous flow systems . The process is designed to maximize efficiency and minimize waste, ensuring a consistent supply of high-quality product for various applications .

Chemical Reactions Analysis

Types of Reactions

Disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: It can also undergo reduction reactions, although these are less common.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride . The reactions typically require controlled temperatures and pH levels to proceed efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids or aldehydes, while substitution reactions can produce a variety of substituted imidazolium derivatives .

Scientific Research Applications

Disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide has a wide range of scientific research applications, including:

Chemistry: It is used as a surfactant in various chemical reactions to enhance solubility and reaction rates.

Biology: The compound is employed in biological research for its ability to disrupt cell membranes and facilitate the extraction of cellular components.

Medicine: It is investigated for its potential use in drug delivery systems due to its amphiphilic nature.

Industry: The compound is widely used in personal care products, such as shampoos and conditioners, for its foaming and conditioning properties.

Mechanism of Action

The mechanism of action of disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide involves its interaction with lipid membranes . The compound’s amphiphilic structure allows it to insert into lipid bilayers, disrupting membrane integrity and increasing permeability . This property is particularly useful in applications requiring the solubilization of hydrophobic compounds .

Comparison with Similar Compounds

Similar Compounds

• Disodium lauroamphodiacetate
• Sodium lauroamphoacetate
• Carboxymethyl amphoteric imidazoline

Uniqueness

Disodium 1-[2-(carboxymethoxy)ethyl]-1-(carboxymethyl)-4,5-dihydro-2-undecyl-1H-imidazolium hydroxide is unique due to its specific molecular structure, which imparts distinct surfactant properties . Compared to similar compounds, it offers enhanced solubility and stability, making it particularly valuable in formulations requiring long-term stability and high performance .